Cas no 39199-23-0 (1,3-bis(methylsulfanyl)propan-2-one)

• Product Name: 1,3-bis(methylsulfanyl)propan-2-one
• CAS No: 39199-23-0
• MF: C₅H₁₀OS₂
• MW: 150.262299060822
• CID: 1502155
• PubChem ID: 181628
• Update Time: 2025-04-21

1,3-bis(methylsulfanyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1,3-bis(methylsulfanyl)propan-2-one
• SCHEMBL2112269
• DTXSID10192440
• a-methylthiomethyl ketone
• 2-Propanone, 1,3-bis(methylthio)-
• 39199-23-0

• Inchi： 1S/C5H10OS2/c1-7-3-5(6)4-8-2/h3-4H2,1-2H3
• InChI Key： IUFDUVLNSLEDSE-UHFFFAOYSA-N
• SMILES： S(C)CC(CSC)=O

Computed Properties

• Exact Mass: 150.0174
• Monoisotopic Mass: 150.01730729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 64.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 67.7Ų

Experimental Properties

• PSA: 17.07